Cas no 104085-97-4 (1,1'-Biphenyl, 2-(methylsulfonyl)-)

• Product Name: 1,1'-Biphenyl, 2-(methylsulfonyl)-
• CAS No: 104085-97-4
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 1140854
• PubChem ID: 3017404
• Update Time: 2025-04-20

1,1'-Biphenyl, 2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-(methylsulfonyl)-
• 2-methanesulfonyl-biphenyl
• 104085-97-4
• HS-5801
• 63346-55-4
• 2-(methylsulfonyl)-1,1'-biphenyl
• SCHEMBL937206
• 2-methanesulfonyl-1,1'-biphenyl
• DTXSID30979477
• 2-(Methanesulfonyl)-1,1'-biphenyl

• Inchi： 1S/C13H12O2S/c1-16(14,15)13-10-6-5-9-12(13)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： XNUBVYXDPCGBMJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 232.05586
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14